Cas no 1805367-20-7 (Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate)

• Product Name: Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate
• CAS No: 1805367-20-7
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4855967
• Update Time: 2025-07-02

Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate

• Inchi： 1S/C8H7F2IN2O2/c1-15-8(14)3-2-4(6(9)10)13-7(11)5(3)12/h2,6H,12H2,1H3
• InChI Key： OCRXQLMTMHTJHQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=CC(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate

Comprehensive Overview of Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805367-20-7)

Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805367-20-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an amino group and a methyl carboxylate moiety, makes it a valuable building block for designing novel pharmaceuticals and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate for its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents. The presence of the difluoromethyl group is known to improve lipophilicity and membrane permeability, which are critical factors in optimizing drug candidates.

From an agrochemical perspective, this compound is explored for its role in creating next-generation pesticides. The iodo substitution at the 2-position of the pyridine ring offers a reactive site for further functionalization, enabling the synthesis of compounds with tailored biological activities. Given the growing global focus on sustainable agriculture, Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate is being investigated for its efficacy in controlling resistant pest strains while minimizing environmental impact.

The synthesis of Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate typically involves multi-step reactions, including halogenation and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry are increasingly employed to enhance yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are crucial for characterizing this compound, ensuring compliance with stringent quality standards required in pharmaceutical and agrochemical industries.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate in drug discovery?" The answer lies in its role as a scaffold for designing molecules targeting specific enzymes or receptors. For instance, its amino and carboxylate groups can interact with biological targets through hydrogen bonding and ionic interactions, making it a promising candidate for lead optimization.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly solvents and catalysts to reduce the environmental footprint of chemical processes involving Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate. This aligns with the broader industry shift toward sustainable practices, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

In summary, Methyl 3-amino-6-(difluoromethyl)-2-iodopyridine-4-carboxylate (CAS No. 1805367-20-7) represents a cutting-edge compound with multifaceted applications. Its structural features and reactivity profile make it indispensable in modern chemical research, particularly in areas demanding precision and innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.